(5-(Pyridin-3-yl)isoxazol-3-yl)(3-(pyridin-3-yloxy)azetidin-1-yl)methanone

• IUPAC Name: (5-pyridin-3-yl-1,2-oxazol-3-yl)-(3-pyridin-3-yloxyazetidin-1-yl)methanone
• InChI: InChI=1S/C17H14N4O3/c22-17(15-7-16(24-20-15)12-3-1-5-18-8-12)21-10-14(11-21)23-13-4-2-6-19-9-13/h1-9,14H,10-11H2
• InChI Key: XBDNQJIMJWCQQM-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=NOC(=C2)C3=CN=CC=C3)OC4=CN=CC=C4
• Molecular Formula: C17H14N4O3
• Molecular Weight: 322.32 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, Narasimhan et al. synthesized pyridin-3-yl (2-(2,3,4,5-tetra substituted phenyl)-1H-imidazol-1-yl) methanone. The synthesis was carried out using the tube dilution method for the determination of antimicrobial potential against S. aureus, B. subtilis, and E. coli using ciprofloxacin as a reference drug.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed in various studies. For example, the asymmetric unit of the title compound, C16H13N3O2, contains two independent molecules in which the pyridine and benzene rings form dihedral angles of 81.7 (2) and 79.8 (2)°, indicating the twist in the molecules.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. For instance, cycloaddition of pyridine N-imine with 6-alkyl-4-oxohex-5-ynoates followed by condensation with hydrazine provides concise access to pharmacologically active 6- (pyrazolo [1,5-a]pyridin-3-yl)pyridazinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(5-(Pyridin-3-yl)isoxazol-3-yl)(3-(pyridin-3-yloxy)azetidin-1-yl)methanone” include a molecular weight of 322.324.

Scientific Research Applications

Antimicrobial Potential

• . While specific data on this compound may be limited, its structural features suggest potential activity against bacteria, fungi, or other pathogens.

Anticancer Evaluation

• . The compound’s unique structure could influence cell growth, apoptosis, or tumor suppression. Further studies are needed to assess its efficacy against specific cancer types.

Anti-inflammatory Activity

• . This compound’s combination of isoxazole and pyridine rings may contribute to modulating inflammatory pathways. Investigating its impact on cytokines, enzymes, and immune responses is crucial.

Anticonvulsant Properties

• . Researchers could explore its potential for managing epilepsy or related neurological disorders.

Antiviral Investigations

• . The compound’s interactions with viral proteins or replication processes warrant investigation.

[3+2] Cycloaddition Reactions

• The compound’s reactivity could be harnessed in synthetic chemistry. . These heterocyclic compounds have potential applications in materials science or drug design.

Mechanism of Action

The mechanism of action of similar compounds has been explored. For example, NS 9283 is a positive allosteric modulator of α4β2 receptor affecting the potency of acetylcholine (Ach) related events.

Safety and Hazards

The safety and hazards of similar compounds have been discussed. For example, the (E)-benzaldehyde O-(3-(pyridin-3-yl)isoxazol-5-yl)methyl oxime, (I), is an isoxazole analogue exhibiting important antibiotic and immunomodulator properties.

Future Directions

The future directions of research on similar compounds include the development of new drugs that overcome the antimicrobial resistance (AMR) problems. There is a great importance of heterocyclic ring-containing drugs.